Cas no 30192-81-5 (1-(3-chlorophenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(3-chlorophenyl)-1H-imidazole-2-thiol
• CAS No: 30192-81-5
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD00060480
• CID: 312000
• PubChem ID: 2757790
• Update Time: 2025-05-21

1-(3-chlorophenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1-(3-chlorophenyl)-1,3-dihydro-
• 1-(3-Chlorophenyl)imidazoline-2-thione
• 3-(3-chlorophenyl)-1H-imidazole-2-thione
• 1-(3-chlorophenyl)-1H-imidazole-2-thiol

• MDL： MFCD00060480
• Inchi： 1S/C9H7ClN2S/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-6H,(H,11,13)
• InChI Key： QEXPSALLWMDPFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=CNC1=S

Computed Properties

• Exact Mass: 210.00200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 161 °C
• PSA: 52.81000
• LogP: 3.18830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-chlorophenyl)-1H-imidazole-2-thiol

Compound CAS No. 30192-81-5: 1-(3-Chlorophenyl)-1H-Imidazole-2-Thiol

1-(3-Chlorophenyl)-1H-imidazole-2-thiol, also known by its CAS registry number CAS No. 30192-81-5, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered rings containing two nitrogen atoms. The presence of a thiol (-SH) group at the 2-position and a chlorophenyl substituent at the 3-position imparts unique chemical properties, making it a versatile molecule for research and industrial applications.

The structure of 1-(3-chlorophenyl)-1H-imidazole-2-thiol consists of a central imidazole ring with a chlorine-substituted phenyl group attached to the nitrogen atom at position 3. The thiol group at position 2 introduces nucleophilic character, enabling this compound to participate in various nucleophilic reactions. Recent studies have highlighted its potential in the synthesis of advanced materials, such as conducting polymers and metal-organic frameworks (MOFs), due to its ability to coordinate with metal ions effectively.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its anti-tumor activity, particularly in targeting specific cancer cells. The chlorophenyl group enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Furthermore, the thiol group can act as a reactive site for conjugation with other bioactive molecules, opening avenues for designing targeted therapies.

In terms of synthesis, 1-(3-chlorophenyl)-1H-imidazole-2-thiol can be prepared via various routes, including the condensation of 3-chlorobenzaldehyde with ammonium thiocyanate in the presence of an appropriate catalyst. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

The electronic properties of this compound have also been studied extensively. Its ability to act as both a donor and acceptor in charge transfer processes makes it a valuable component in organic electronics. For instance, it has been used as a building block for designing organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The latest research indicates that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical stability.

Safety considerations are paramount when handling chemicals like CAS No. 30192-81-5. While it is not classified as a hazardous substance under normal conditions, proper precautions should be taken during synthesis and storage to prevent exposure to air and moisture. Occupational safety guidelines recommend using protective equipment when working with this compound to minimize health risks.

In conclusion, 1-(3-chlorophenyl)-1H-imidazole-2-thiol is a multifaceted compound with applications spanning drug discovery, materials science, and organic electronics. Its unique chemical structure and reactivity continue to drive innovative research across various disciplines. As scientific understanding advances, this compound is expected to play an even more significant role in developing next-generation materials and therapeutic agents.